molecular formula C11H13BrFNO B2361980 N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine CAS No. 2201777-20-8

N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine

Cat. No. B2361980
CAS RN: 2201777-20-8
M. Wt: 274.133
InChI Key: OKADZWJLTLQHIN-UHFFFAOYSA-N
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Description

N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine, also known as JNJ-42153605, is a novel compound that has been developed for scientific research purposes. It belongs to the class of compounds known as selective serotonin reuptake inhibitors (SSRIs).

Scientific Research Applications

properties

IUPAC Name

N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine
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InChI

InChI=1S/C11H13BrFNO/c12-9-4-2-1-3-8(9)5-14-11-7-15-6-10(11)13/h1-4,10-11,14H,5-7H2
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InChI Key

OKADZWJLTLQHIN-UHFFFAOYSA-N
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Canonical SMILES

C1C(C(CO1)F)NCC2=CC=CC=C2Br
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Molecular Formula

C11H13BrFNO
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Molecular Weight

274.13 g/mol
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